Cas no 210488-53-2 (4-(1R)-1-Aminoethyl-benzonitrile)

• Product Name: 4-(1R)-1-Aminoethyl-benzonitrile
• CAS No: 210488-53-2
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD09829185
• CID: 66837
• PubChem ID: 30082537
• Update Time: 2025-05-28

4-(1R)-1-Aminoethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Aminoethyl)benzonitrile
• (R)-(+)-1-(4-CYANOPHENYL)ETHYLAMINE
• (R)-1-(4-CYANOPHENYL)ETHANAMINE
• 4-[(1R)-1-aminoethyl]benzonitrile
• Benzonitrile, 4-[(1R)-1-aminoethyl]-
• R-1-(4-cyanophenyl)ethylamine
• (R)-1-(4-Cyanophenyl)ethylamine
• AG-E-54456
• CTK4E5757
• MolPort-009-198-002
• SBB067829
• SureCN319930
• Benzonitrile,4-[(1R)-1-aminoethyl]-
• (R)-4-(1-aminoethyl)benzonitrile-HCl
• AMBZ0054
• 4-[(1R)-1-Aminoethyl]-benzonitrile
• AM85317
• TC
• CS-13976
• F16907
• (S)-(-)-1-(4-Cyanophenyl)ethylamine
• EN300-768684
• AKOS010639680
• DTXSID30652713
• AKOS015840226
• SCHEMBL319930
• AC-9525
• 210488-53-2
• CS-B0178
• MFCD09829185
• 4-(1R)-1-Aminoethyl-benzonitrile

• MDL： MFCD09829185
• Inchi： 1S/C9H10N2/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7H,11H2,1H3/t7-/m1/s1
• InChI Key： CANLULJYEHSQFU-SSDOTTSWSA-N
• SMILES： N[C@H](C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.9

Experimental Properties

• PSA: 49.81000
• LogP: 2.27828

Additional information on 4-(1R)-1-Aminoethyl-benzonitrile

Research Brief on 4-(1R)-1-Aminoethyl-benzonitrile (CAS: 210488-53-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1R)-1-Aminoethyl-benzonitrile (CAS: 210488-53-2) has recently emerged as a key chiral building block in pharmaceutical synthesis and chemical biology research. This optically active benzonitrile derivative exhibits unique structural features that make it valuable for asymmetric synthesis and drug discovery programs. Recent studies have highlighted its role as a versatile intermediate in the development of CNS-active compounds and enzyme inhibitors, particularly due to the stereocenter at the 1-position and the reactive nitrile functionality.

In 2023-2024, several research groups have reported novel applications of 210488-53-2 in medicinal chemistry. A study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor for dopamine D3 receptor-selective ligands, where the (R)-configuration proved critical for receptor binding affinity. The nitrile group served as an excellent handle for further derivatization through click chemistry approaches, enabling rapid generation of compound libraries for structure-activity relationship studies.

Significant progress has been made in understanding the metabolic stability of 4-(1R)-1-Aminoethyl-benzonitrile derivatives. Recent ADME studies using liver microsomes showed that the chiral center influences the compound's metabolic clearance, with the (R)-enantiomer demonstrating superior stability compared to its (S)-counterpart in most test systems. This finding has important implications for drug design, particularly for compounds requiring prolonged systemic exposure.

The synthetic accessibility of 210488-53-2 has been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described an efficient asymmetric synthesis route using biocatalytic transamination, achieving >99% ee with significantly reduced environmental impact compared to traditional resolution methods. This advancement addresses previous challenges in large-scale production while maintaining high enantiomeric purity.

Emerging applications in chemical biology have expanded the utility of this compound beyond traditional pharmaceutical uses. Researchers have successfully incorporated 4-(1R)-1-Aminoethyl-benzonitrile into activity-based protein profiling (ABPP) probes, leveraging its nitrile group as a warhead for covalent target engagement. This approach has yielded new insights into enzyme inhibition mechanisms, particularly for serine hydrolases and cysteine proteases involved in disease pathways.

Current challenges in the field include optimizing the balance between reactivity and selectivity when using 210488-53-2-derived compounds as covalent inhibitors. Recent structure-based drug design efforts have focused on fine-tuning the electronic properties of the benzonitrile moiety to achieve targeted covalent modification without off-target effects. Computational modeling studies suggest that subtle modifications to the aromatic ring system could significantly improve selectivity profiles.

The future research directions for this compound appear promising, with several preclinical candidates containing the 4-(1R)-1-Aminoethyl-benzonitrile scaffold advancing through development pipelines. Particular interest has been shown in its application to neurodegenerative disorders and oncology targets, where the combination of chiral specificity and covalent binding modality offers unique therapeutic advantages. Continued investigation of its physicochemical properties and target engagement characteristics will likely yield additional insights for rational drug design.